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Compound of Interest

Compound Name: Fenuron-d5

Cat. No.: B580820

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides a comprehensive, step-by-step guide for the safe disposal
of Fenuron-d>5.

Fenuron-d5, a deuterated analog of the herbicide Fenuron, requires careful management as a
laboratory chemical waste. Adherence to these procedures will minimize risks and ensure
compliance with safety regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure all appropriate personal protective
equipment (PPE) is worn. This is the first line of defense against accidental exposure.

Required Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves (e.qg., nitrile) are mandatory. Always check the
manufacturer's glove compatibility chart for proper selection.

e Eye Protection: Chemical safety goggles or a face shield must be worn.
o Lab Coat: A fully buttoned lab coat provides a critical barrier against spills and contamination.

Handling Guidelines:
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Avoid creating dust or aerosols.

Work in a well-ventilated area, preferably within a chemical fume hood.

Prevent contact with skin and eyes.[1]

Wash hands thoroughly after handling the substance and removing gloves.

Segregation and Collection of Fenuron-d5 Waste

Proper segregation of chemical waste is essential to prevent dangerous reactions and to
facilitate compliant disposal.

Step 1: Designate a Waste Container
o Use a clearly labeled, sealable, and chemically compatible waste container.

e The container should be marked with a "Hazardous Waste" label as soon as the first waste is
added.

Step 2: Collect Different Waste Streams Separately

e Solid Fenuron-d5 Waste: Place any unused or expired solid Fenuron-d5 directly into the
designated hazardous waste container.

o Contaminated Labware: Disposable items such as gloves, absorbent paper, and pipette tips
that are contaminated with Fenuron-d5 should be collected in a separate, clearly labeled
hazardous waste bag or container.

o Empty Containers: Do not discard empty Fenuron-d5 containers in regular trash. They must
be triple-rinsed with a suitable solvent (e.g., methanol or acetone). The rinsate must be
collected and disposed of as hazardous waste. After rinsing, the container should be
wrapped in newspaper and disposed of in the trash, though local regulations may vary.[2]

e Solutions Containing Fenuron-d5: Collect any solutions containing Fenuron-d5 in a
designated, sealed, and labeled hazardous waste container for liquid chemical waste.

Storage of Fenuron-d5 Waste
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Temporary storage of hazardous waste within the laboratory must be done safely to minimize
risks.

o Store waste containers in a cool, dry, and well-ventilated area.

o Keep waste containers away from incompatible materials, such as strong oxidizing agents.

[1]

o Ensure the storage area is under the direct supervision of laboratory personnel.[3]

Disposal Procedures

The final disposal of Fenuron-d5 waste must be handled by a licensed hazardous waste
management company.

Step 1: Arrange for Waste Pickup

» Contact your institution's Environmental Health and Safety (EHS) office or a certified
hazardous waste disposal contractor to schedule a pickup.

» Provide them with accurate information about the waste, including its chemical name and
quantity.

Step 2: Prepare for Transport
o Ensure all waste containers are securely sealed and properly labeled.

o Follow any specific instructions provided by your EHS office or the waste disposal company
for transportation.

Important Considerations:

 NEVER dispose of Fenuron-d5 down the drain.[4] This can lead to environmental
contamination, as Fenuron has a high potential to leach into groundwater.[5]

e NEVER dispose of Fenuron-d5 in the regular trash.
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o State and local regulations for hazardous waste disposal may be stricter than federal
guidelines. Always consult with your local authorities to ensure full compliance.[4]

Quantitative Data Summary

Property Value Source
Chemical Formula C9H7D5N20 [5]
Molecular Weight 169.24 g/mol [5]

CAS Number 1219802-06-8 [5]
Physical Appearance White to off-white solid N/A

S 3.85 g/L at 25°C (for non-
Solubility in Water [6]
deuterated Fenuron)

Experimental Protocols

While this document focuses on disposal, any experimental protocol involving Fenuron-d5
should include a detailed waste management section outlining the procedures described
above. All personnel handling the substance should be trained on these procedures before
beginning any work.

Disposal Workflow Diagram

Caption: Fenuron-d5 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

o 2. Safe Disposal of Herbicides and Pesticides - NEDT [nedt.org]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/313.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/313.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/313.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Fenuron
https://www.benchchem.com/product/b580820?utm_src=pdf-body
https://www.benchchem.com/product/b580820?utm_src=pdf-body
https://www.benchchem.com/product/b580820?utm_src=pdf-custom-synthesis
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Urea-v-03-23-2016.docx
https://www.nedt.org/safe-disposal-of-herbicides-and-pesticides/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

¢ 3. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

e 4. epa.gov [epa.gov]

e 5. Fenuron [sitem.herts.ac.uk]

e 6. Fenuron | CO9H12N20 | CID 7560 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Proper Disposal of Fenuron-d5: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580820#fenuron-d5-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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